Cas no 1255147-63-7 (5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine)

5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine is a versatile organic compound with notable chemical stability and reactivity. It exhibits excellent solubility in organic solvents, making it suitable for various synthetic applications. The compound's unique structure contributes to its high thermal stability and resistance to oxidation, making it ideal for use in pharmaceuticals, agrochemicals, and polymer synthesis.
5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine structure
1255147-63-7 structure
Product Name:5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine
CAS No:1255147-63-7
MF:C7H13N3OS
MW:187.26261973381
MDL:MFCD18064556
CID:1072228
PubChem ID:51342162
Update Time:2025-10-16

5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine
    • LS-04641
    • DTXSID001252682
    • STL122187
    • 1,3,4-thiadiazol-2-amine, 5-(1-propoxyethyl)-
    • MFCD18064556
    • AKOS005174797
    • 1255147-63-7
    • ALBB-014619
    • MDL: MFCD18064556
    • Inchi: 1S/C7H13N3OS/c1-3-4-11-5(2)6-9-10-7(8)12-6/h5H,3-4H2,1-2H3,(H2,8,10)
    • InChI Key: MTAVIBBZGKMHLR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1C(C)OCCC

Computed Properties

  • Exact Mass: 187.07793322g/mol
  • Monoisotopic Mass: 187.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 89.3Ų

5-(1-Propoxyethyl)-1,3,4-thiadiazol-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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